Cas no 871357-89-0 (Cenisertib)
Cenisertib Chemical and Physical Properties
Names and Identifiers
-
- (1S,2S,4R)-3-[[5-fluoro-2-[3-methyl-4-(4-methylpiperazin-1-yl)anilino]pyrimidin-4-yl]amino]bicyclo[2.2.1]hept-5-ene-2-carboxamide
- AS 703569
- R763(AS-703569)
- Cenisertib
- R 763
- (1S,2S,3R,4R)-3-[[5-Fluoro-2-[[3-methyl-4-(4-methyl-1-piperazinyl)phenyl]amino]-4-pyrimidinyl]amino]bicyclo[2.2.1]hept-5-ene-2-carboxamide (ACI)
- MSC 1992371A
- HY-13072
- CENISERTIB [WHO-DD]
- R763
- DB-344506
- AS-703569;R-763
- (1R,2R,3S,4S)-N4-(3-Aminocarbonylbicyclo[2.2.1]hept-5-en-2-yl)-5-fluoro-N2-[3-methyl-4-(4-methylpiperazin-1-yl)phenyl]-2,4-pyrimidinediamine
- 5277GPA358
- (1S,2S,3R,4R)-3-((5-FLUORO-2-((3-METHYL-4-(4-METHYLPIPERAZIN-1-YL)PHENYL)AMINO)PYRIMIDIN-4-YL)AMINO)BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXAMIDE
- (1S,2S,3R,4R)-3-[(5-fluoro-2-{[3-methyl-4-(4-methylpiperazin-1-yl)phenyl]amino}pyrimidin-4-yl)amino]bicyclo[2.2.1]hept-5-ene-2-carboxamide
- KSOVGRCOLZZTPF-QMKUDKLTSA-N
- compound 60a [WO2005118544A2]
- CHEMBL1614709
- Aurora kinase inhibitor as703569
- AKOS040741531
- Q27260973
- compound 60a (WO2005118544A2)
- BDBM50389967
- NSC-763930
- AS703569
- (1R,2R,3S,4S)-N4-(3-Aminocarbonylbicyclo[2.2.1]hept-5-en-2-yl)-5-fluoro-N2-[3-methyl-4-(4-methlypiperazin-1-yl)phenyl]-2,4-pyrimidinediamine
- GTPL9927
- DTXCID20158638
- enantiomer E1 [WO2005118544A2]
- (1S,2S,3R,4R)-3-[[5-fluoro-2-[3-methyl-4-(4-methylpiperazin-1-yl)anilino]pyrimidin-4-yl]amino]bicyclo[2.2.1]hept-5-ene-2-carboxamide
- R-763
- compound 2 [PMID: 22695126]
- Bicyclo(2.2.1)hept-5-ene-2-carboxamide, 3-((5-fluoro-2-((3-methyl-4-(4-methyl-1-piperazinyl)phenyl)amino)-4-pyrimidinyl)amino)-, (1S,2S,3R,4R)-
- compound 2 (PMID: 22695126)
- MS-28200
- UNII-5277GPA358
- (1S,2S,3R,4R)-3-((5-fluoro-2-(3-methyl-4-(4-methylpiperazin-1-yl)anilino)pyrimidin-4-yl)amino)bicyclo(2.2.1)hept-5-ene-2-carboxamide
- CS-0003175
- G14148
- DB06347
- SCHEMBL400147
- (1S,2S,3R,4R)-3-((5-fluoro-2-((3-methyl-4-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4-yl)amino)bicyclo[2.2.1]hept-5-ene-2-carboxamide
- enantiomer E1 (WO2005118544A2)
- 871357-89-0
- cenisertibum
- DTXSID20236147
- NSC763930
- AS-703569
- Cenisertib [INN]
-
- Inchi: 1S/C24H30FN7O/c1-14-11-17(5-6-19(14)32-9-7-31(2)8-10-32)28-24-27-13-18(25)23(30-24)29-21-16-4-3-15(12-16)20(21)22(26)33/h3-6,11,13,15-16,20-21H,7-10,12H2,1-2H3,(H2,26,33)(H2,27,28,29,30)/t15-,16+,20+,21-/m1/s1
- InChI Key: KSOVGRCOLZZTPF-QMKUDKLTSA-N
- SMILES: N(C1C(F)=CN=C(NC2C=CC(N3CCN(C)CC3)=C(C)C=2)N=1)[C@H]1[C@@H](C(=O)N)[C@@H]2C=C[C@H]1C2
Computed Properties
- Exact Mass: 451.24958677g/mol
- Monoisotopic Mass: 451.24958677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 99.4Ų
Cenisertib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-13072-10mM*1mLinDMSO |
Cenisertib |
871357-89-0 | 99.64% | 10mM*1mLinDMSO |
¥3850 | 2023-07-26 | |
| MedChemExpress | HY-13072-5mg |
Cenisertib |
871357-89-0 | 99.86% | 5mg |
¥3500 | 2025-04-15 | |
| MedChemExpress | HY-13072-10mg |
Cenisertib |
871357-89-0 | 99.86% | 10mg |
¥5500 | 2025-04-15 | |
| MedChemExpress | HY-13072-50mg |
Cenisertib |
871357-89-0 | 99.64% | 50mg |
¥16500 | 2023-08-31 | |
| MedChemExpress | HY-13072-100mg |
Cenisertib |
871357-89-0 | 99.64% | 100mg |
¥22500 | 2023-08-31 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T14925-5 mg |
Cenisertib |
871357-89-0 | 5mg |
¥3010.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T14925-10 mg |
Cenisertib |
871357-89-0 | 10mg |
¥4710.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T14925-50 mg |
Cenisertib |
871357-89-0 | 50mg |
¥14060.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T14925-100 mg |
Cenisertib |
871357-89-0 | 100MG |
¥19160.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T14925-1 mL * 10 mM (in DMSO) |
Cenisertib |
871357-89-0 | 1 mL * 10 mM (in DMSO) |
¥3310.00 | 2022-04-26 |
Cenisertib Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Cenisertib
Comprehensive Guide to Cenisertib (CAS No. 871357-89-0): Properties, Applications, and Market Insights
Cenisertib (CAS No. 871357-89-0) is a promising small-molecule inhibitor that has garnered significant attention in the field of oncology research. This compound, also known by its research code LY-3009120, targets key signaling pathways involved in cancer progression, making it a subject of intense study in preclinical and clinical settings. As researchers and pharmaceutical companies explore novel therapies for challenging malignancies, Cenisertib stands out for its unique mechanism of action and potential therapeutic benefits.
The molecular structure of Cenisertib features a quinazoline core, which is a common scaffold in many kinase inhibitors. Its chemical formula is C23H22N4O3S, with a molecular weight of 434.51 g/mol. The compound exhibits good solubility in organic solvents like DMSO, which is crucial for its formulation in research applications. Understanding the physicochemical properties of Cenisertib is essential for researchers working on drug delivery systems and pharmacokinetic studies.
One of the most compelling aspects of Cenisertib is its ability to simultaneously inhibit multiple kinases, including RAF kinases (ARAF, BRAF, and CRAF). This pan-RAF inhibition profile makes it particularly interesting for treating cancers with RAS mutations, which are notoriously difficult to target. In recent years, the scientific community has shown growing interest in combination therapies involving Cenisertib and other targeted agents, as evidenced by numerous publications in high-impact journals.
The therapeutic potential of Cenisertib extends to various cancer types, including melanoma, colorectal cancer, and non-small cell lung cancer (NSCLC). Preclinical studies have demonstrated its efficacy in overcoming resistance to first-generation RAF inhibitors, addressing a critical need in cancer treatment. As personalized medicine gains traction, researchers are investigating biomarkers that could predict patient response to Cenisertib, aligning with current trends in precision oncology.
From a market perspective, the global interest in kinase inhibitors continues to grow, with Cenisertib representing an important candidate in this therapeutic class. Pharmaceutical analysts project significant growth in the targeted cancer therapy market, driven by the increasing prevalence of resistant cancers and the demand for more effective treatments. The development status of Cenisertib is closely monitored by investors and researchers alike, as its progress through clinical trials could have substantial implications for cancer care.
Recent advancements in drug discovery technologies, such as AI-assisted molecular design and high-throughput screening, have accelerated research on compounds like Cenisertib. These innovations are helping scientists better understand the compound's structure-activity relationship (SAR) and optimize its therapeutic profile. Additionally, the integration of computational chemistry tools has enabled more efficient exploration of Cenisertib's binding modes and off-target effects.
For researchers working with Cenisertib, proper handling and storage are crucial to maintain compound integrity. The recommended storage condition is at -20°C in a dry environment, protected from light. Stability studies suggest that Cenisertib remains stable under these conditions for extended periods, ensuring reliable performance in experimental settings. These practical considerations are particularly important for laboratories conducting long-term studies or maintaining compound libraries.
The intellectual property landscape surrounding Cenisertib is another area of interest, with several patents covering its composition, methods of use, and formulations. As the compound progresses through clinical development, these patent protections will play a crucial role in its commercialization potential. The competitive environment for RAF inhibitors is intense, with multiple pharmaceutical companies investing heavily in this therapeutic area.
Looking ahead, the future of Cenisertib research appears promising. Ongoing clinical trials are evaluating its safety and efficacy in various cancer indications, with particular focus on combination regimens. The scientific community eagerly awaits data from these studies, which could validate Cenisertib's potential as a valuable addition to the oncologist's armamentarium. As our understanding of cancer biology deepens, compounds like Cenisertib that target multiple pathways may become increasingly important in overcoming tumor heterogeneity and resistance mechanisms.
For those seeking more technical information about Cenisertib (CAS No. 871357-89-0), numerous resources are available through scientific databases and patent repositories. Researchers can find detailed information about its synthesis, analytical methods, and biological activity profiles in peer-reviewed publications. As interest in multi-kinase inhibitors continues to grow, Cenisertib remains a compound of significant scientific and therapeutic interest, representing an important area of investigation in modern cancer drug development.
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